Burkholone
Overview
Description
Burkholone is a natural product found in Burkholderia with data available.
Scientific Research Applications
Cytotoxic Antibiotic Properties
Burkholone, isolated from the culture broth of Burkholderia sp. QN15488, exhibits notable cytotoxic properties. It is particularly effective against IGF-I dependent cells, as evidenced by its ability to induce cell death in 32D/GR15 cells in IGF-I containing medium, with an IC50 value of 160 nM. Notably, it does not induce cell death in IL-3 containing medium even at higher concentrations, demonstrating its specific action against certain cell types (Mori et al., 2007).
properties
Product Name |
Burkholone |
|---|---|
Molecular Formula |
C18H23NO |
Molecular Weight |
269.4 g/mol |
IUPAC Name |
3-methyl-2-[(E)-oct-2-enyl]-1H-quinolin-4-one |
InChI |
InChI=1S/C18H23NO/c1-3-4-5-6-7-8-12-16-14(2)18(20)15-11-9-10-13-17(15)19-16/h7-11,13H,3-6,12H2,1-2H3,(H,19,20)/b8-7+ |
InChI Key |
HROARYQHAQCVQN-BQYQJAHWSA-N |
Isomeric SMILES |
CCCCC/C=C/CC1=C(C(=O)C2=CC=CC=C2N1)C |
Canonical SMILES |
CCCCCC=CCC1=C(C(=O)C2=CC=CC=C2N1)C |
synonyms |
3-methyl-2-(2-octenyl)-4-quinolone burkholone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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